[(2R)-2-Aminobutyl]dimethylamine dihydrochloride

• IUPAC Name: (2R)-1-N,1-N-dimethylbutane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C6H16N2.2ClH/c1-4-6(7)5-8(2)3;;/h6H,4-5,7H2,1-3H3;2*1H/t6-;;/m1../s1
• InChI Key: LLVSJPZVUOHYBZ-QYCVXMPOSA-N
• Canonical SMILES: CCC(CN(C)C)N.Cl.Cl
• Isomeric SMILES: CC[C@H](CN(C)C)N.Cl.Cl
• Molecular Formula: C6H18Cl2N2
• Molecular Weight: 189.12 g/mol

Description

“[(2R)-2-Aminobutyl]dimethylamine dihydrochloride” is a chemical compound with the CAS Number: 1923268-95-4. It is a powder in physical form and has a molecular weight of 189.13. The IUPAC name for this compound is ®-N1,N1-dimethylbutane-1,2-diamine dihydrochloride.

Molecular Structure Analysis

The InChI code for “[(2R)-2-Aminobutyl]dimethylamine dihydrochloride” is 1S/C6H16N2.2ClH/c1-4-6(7)5-8(2)3;;/h6H,4-5,7H2,1-3H3;2*1H/t6-;;/m1…/s1. This code provides a specific description of the molecule’s structure, including its stereochemistry.

Physical And Chemical Properties Analysis

“[(2R)-2-Aminobutyl]dimethylamine dihydrochloride” is a powder. It has a molecular weight of 189.13. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Photochemical Dimerization

The compound has been studied in the context of photochemical reactions. For example, ultraviolet irradiation of related compounds like 2-aminopyridine resulted in the formation of dimers, which have unique chemical and physical properties (Taylor & Kan, 1963).

Agricultural Applications

In agriculture, research has been conducted on the dissipation of 2,4-Dichlorophenoxyacetic acid (2,4-D) in soil, where compounds such as 2,4-D dimethylamine salt play a significant role (Wilson, Geronimo, & Armbruster, 1997).

Cytofluorometric Analysis

The compound's derivatives have applications in cytofluorometric analysis, such as dansylchloride (1-dimethylamino-naphthalene-5-sulfochloride), used for determining lysine content in biological samples (Rosselet & Ruch, 1968).

Medicinal Chemistry

In medicinal chemistry, derivatives like 2,2-dimethyl-4-pyrrolidino-(or piperidino)-2H-1-benzopyran-3-ols, related to the compound , have been prepared and tested for antihypertensive activity (Evans et al., 1983).

Analytical Biochemistry

The compound is utilized in analytical biochemistry, for instance, in the detection and analysis of modified amino acids using chromatographic techniques (Malencik, Zhao, & Anderson, 1990).

Metabolic Studies

Metabolite quantitative trait locus studies have employed compounds like dimethylamine, highlighting its relevance in understanding human metabolism (Nicholson et al., 2011).

Enzyme Research

Research on enzymes such as NG, NG-dimethylarginine dimethylaminohydrolase from rat kidney has been conducted, emphasizing the importance of the dimethylamine component in enzyme metabolism (Ogawa, Kimoto, & Sasaoka, 1989).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapours/spray and to wash thoroughly after handling.